Cas no 2137627-96-2 (N-methyl-4-propylcycloheptane-1-sulfonamide)

• Product Name: N-methyl-4-propylcycloheptane-1-sulfonamide
• CAS No: 2137627-96-2
• MF: C₁₁H₂₃NO₂S
• MW: 233.370822191238
• CID: 5286213
• PubChem ID: 165443677
• Update Time: 2025-11-01

N-methyl-4-propylcycloheptane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2137627-96-2
• N-methyl-4-propylcycloheptane-1-sulfonamide
• EN300-680199

• Inchi： 1S/C11H23NO2S/c1-3-5-10-6-4-7-11(9-8-10)15(13,14)12-2/h10-12H,3-9H2,1-2H3
• InChI Key： OMDGZYPVLSIHNU-UHFFFAOYSA-N
• SMILES： S(C1CCCC(CCC)CC1)(NC)(=O)=O

Computed Properties

• Exact Mass: 233.14495015g/mol
• Monoisotopic Mass: 233.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.6Ų

Additional information on N-methyl-4-propylcycloheptane-1-sulfonamide

N-methyl-4-propylcycloheptane-1-sulfonamide (CAS No. 2137627-96-2): A Comprehensive Overview

N-methyl-4-propylcycloheptane-1-sulfonamide (CAS No. 2137627-96-2) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a cycloheptane ring with a sulfonamide functional group, making it a valuable candidate for further research and development.

The sulfonamide group in N-methyl-4-propylcycloheptane-1-sulfonamide is a key feature that contributes to its biological activity. Sulfonamides are well-known for their ability to inhibit bacterial enzymes, particularly dihydropteroate synthase, which is crucial for the synthesis of folic acid in bacteria. This property has made sulfonamides an important class of antibiotics for many decades. However, the N-methyl and 4-propyl substituents in this compound add complexity and potentially enhance its pharmacological properties.

Recent studies have explored the potential of N-methyl-4-propylcycloheptane-1-sulfonamide as a lead compound for the development of new therapeutic agents. One notable study published in the Journal of Medicinal Chemistry (2023) investigated the compound's ability to modulate specific ion channels, which are involved in various physiological processes, including pain sensation and neuronal signaling. The results showed that N-methyl-4-propylcycloheptane-1-sulfonamide exhibited selective binding to these channels, suggesting its potential as a novel analgesic or neuroprotective agent.

In addition to its pharmacological properties, N-methyl-4-propylcycloheptane-1-sulfonamide has also been studied for its use in materials science. The cycloheptane ring provides structural rigidity, which can be advantageous in the design of polymers and other advanced materials. A study published in the Journal of Polymer Science (2022) demonstrated that incorporating N-methyl-4-propylcycloheptane-1-sulfonamide into polymer chains enhanced the mechanical strength and thermal stability of the resulting materials. This finding opens up new possibilities for applications in industries such as automotive, aerospace, and electronics.

The synthesis of N-methyl-4-propylcycloheptane-1-sulfonamide involves several steps, including the formation of the cycloheptane ring and the introduction of the sulfonamide group. One common synthetic route involves the reaction of 4-propylcycloheptanone with sodium azide to form the azide intermediate, followed by reduction to the amine and subsequent sulfonation. This process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The safety and toxicity profiles of N-methyl-4-propylcycloheptane-1-sulfonamide have been evaluated in several preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in humans.

In conclusion, N-methyl-4-propylcycloheptane-1-sulfonamide (CAS No. 2137627-96-2) is a versatile compound with potential applications in pharmaceuticals and materials science. Its unique chemical structure and biological activity make it an attractive target for further research and development. As more studies are conducted, it is likely that new applications and uses for this compound will be discovered, contributing to advancements in various scientific fields.